1-(9Z-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)
Overview
Description
1-(9Z-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol) is a 1-acyl-sn-glycero 3-phospho-(1'-sn-glycerol) in which the acyl group is specified as 9Z-octadecenoyl. It is a conjugate acid of a 1-(9Z-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol)(1-).
Scientific Research Applications
Synthesis and Chemical Analysis
- An improved method for synthesizing 1-O-[3H] alkyl-2-acyl-sn-glycerol-3-phosphorylethanolamine, a compound related to 1-(9Z-octadecenoyl)-sn-glycero-3-phospho-(1'-sn-glycerol), was described, starting from rac 1-O-octadecen-9'-ylglycerol. This process involves enzymatic reactions and tritiation, useful for studying lipid biochemistry and membrane biophysics (Paltauf, 1976).
Plant Biochemistry and Metabolism
- Research on isomeric analogues of lysophosphatidylcholine, including 1-O-(9-cis-octadecenyl)-sn-glycero-3-phosphocholine, showed their role in acylation and desaturation by plant microsomal membranes. This study contributes to understanding lipid metabolism in plants (Sperling & Heinz, 1993).
Membrane Biophysics
Studies on phospholipid multilayers at the air-water interface, including 1,2-di[cis-9-octadecenoyl]-sn-glycero-3-[phospho-1-rac-glycerol], provide insights into the properties of biological membranes and interactions with peptides or proteins (Saccani et al., 2004).
Investigations into the fluidity and stability of bilayers made from lipids such as 1,2-dihexadecanoyl-sn-glycero-3-phospho-(1'-rac-glycerol) and 1-hexadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phospho-L-serine, aid in understanding cell membrane dynamics and biophysical properties (Liu et al., 2013).
Neurotrophic Effects
- Phospholipids derived from Bombycis corpus, including 1-0-(9Z-octadecenoyl)-2-O-(8Z,11Z-octadecadienoyl)-sn-glycero-3-phosphorylcholine, have been identified to have neurotrophic effects by stimulating NGF synthesis in astrocytes (Kwon et al., 2003).
Lipid-Protein Interactions
- Research on protein-liposome interactions, including liposomes made of lipids like 1,2-dipalmitoyl-sn-glycero-3-phospho-(1'-rac-glycerol), explores how surface charge and bilayer fluidity impact protein binding. This is significant for drug delivery and nanotechnological applications in pharmaceuticals (Triantafyllopoulou et al., 2022).
properties
Molecular Formula |
C24H47O9P |
|---|---|
Molecular Weight |
510.6 g/mol |
IUPAC Name |
[(2R)-3-[[(2S)-2,3-dihydroxypropoxy]-hydroxyphosphoryl]oxy-2-hydroxypropyl] (Z)-octadec-9-enoate |
InChI |
InChI=1S/C24H47O9P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-24(28)31-19-23(27)21-33-34(29,30)32-20-22(26)18-25/h9-10,22-23,25-27H,2-8,11-21H2,1H3,(H,29,30)/b10-9-/t22-,23+/m0/s1 |
InChI Key |
FQQQKGAFQIIGLQ-SNZQZGEVSA-N |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)(O)OC[C@H](CO)O)O |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)(O)OCC(CO)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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